Cas no 872880-86-9 (N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide)

• Product Name: N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide
• CAS No: 872880-86-9
• MF: C₁₇H₂₅N₃O₆S
• MW: 399.461903333664
• CID: 5511252
• Update Time: 2025-06-27

N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-propan-2-yloxamide
• N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide

• Inchi： 1S/C17H25N3O6S/c1-12(2)19-17(22)16(21)18-11-15-20(9-4-10-26-15)27(23,24)14-7-5-13(25-3)6-8-14/h5-8,12,15H,4,9-11H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key： GFXFXBMXMLKZSA-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)(=O)C(NC(C)C)=O

Additional information on N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide

Exploring the Potential of N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 872880-86-9, known as N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide, has garnered significant attention in the field of organic chemistry and materials science. This molecule is a complex organic compound with a unique structure that combines elements of sulfonamides, oxazinane rings, and ethanediamide groups. Its structure is characterized by a 4-methoxybenzenesulfonyl group attached to a 1,3-oxazinane ring system, which is further connected to an ethanediamide moiety substituted with an isopropyl group.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The oxazinane ring system is known for its stability and versatility, making it a valuable component in the synthesis of bioactive molecules. The presence of the 4-methoxybenzenesulfonyl group introduces additional functionality, enhancing the compound's reactivity and compatibility with other chemical systems.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The ethanediamide group provides a platform for conjugation with other biomolecules, enabling the creation of targeted drug delivery vehicles. Additionally, the isopropyl substitution on the ethanediamide moiety enhances solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Another area of interest is the use of this compound in polymer chemistry. The oxazinane ring system can serve as a building block for constructing high-performance polymers with tailored properties. Researchers have explored its potential in creating biodegradable polymers for use in biomedical applications such as tissue engineering and drug delivery matrices.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. The development of efficient synthesis routes has made it easier to produce this molecule on a larger scale, facilitating its application in industrial settings. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of environmental impact, this compound has shown potential as a green alternative to traditional chemical intermediates. Its ability to participate in catalytic cycles under mild conditions reduces energy consumption and minimizes waste generation. This aligns with the global trend toward sustainable chemistry practices.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the 4-methoxybenzenesulfonyl group plays a crucial role in stabilizing certain transition states during chemical reactions. This understanding has paved the way for designing more efficient reaction pathways.

The integration of experimental and computational approaches has also shed light on the photophysical properties of this compound. Its ability to absorb and emit light at specific wavelengths makes it a candidate for applications in optoelectronics and sensors.

In conclusion, N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide (CAS No. 872880-86-9) represents a versatile platform for exploring new frontiers in organic chemistry and materials science. With ongoing research uncovering its diverse applications and enhanced synthetic capabilities, this compound is poised to play a significant role in advancing both academic and industrial endeavors.